Cas no 2091727-90-9 (5-chloro-2-1-hydroxy-2-(methylamino)ethylphenol)

• Product Name: 5-chloro-2-1-hydroxy-2-(methylamino)ethylphenol
• CAS No: 2091727-90-9
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6295928
• PubChem ID: 131438589
• Update Time: 2025-08-05

5-chloro-2-1-hydroxy-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-1-hydroxy-2-(methylamino)ethylphenol
• EN300-1979967
• 5-chloro-2-[1-hydroxy-2-(methylamino)ethyl]phenol
• 2091727-90-9

• Inchi： 1S/C9H12ClNO2/c1-11-5-9(13)7-3-2-6(10)4-8(7)12/h2-4,9,11-13H,5H2,1H3
• InChI Key： FMPNOYMISRRLBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CNC)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 5-chloro-2-1-hydroxy-2-(methylamino)ethylphenol

5-Chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol: A Comprehensive Overview

The compound 5-chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol, identified by the CAS number 2091727-90-9, is a chemically synthesized aromatic compound with a unique structure that combines hydroxyl, chloro, and methylamino functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a phenol ring substituted with a chlorine atom at the 5-position and a side chain containing both hydroxyl and methylamino groups at the 2-position. This combination of functional groups imparts the compound with versatile chemical properties, making it a valuable building block for further chemical modifications.

Recent studies have highlighted the importance of 5-chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol in drug discovery, particularly in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing more complex structures with potential therapeutic applications. For instance, the hydroxyl group can be easily modified to form esters or ethers, while the methylamino group provides opportunities for nitrogen-based functionalization. These modifications can enhance the compound's bioavailability, stability, and selectivity, making it a promising candidate for drug delivery systems.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemicals. The phenolic structure is known to exhibit antioxidant properties, which can be beneficial in protecting crops from oxidative stress caused by environmental factors. Furthermore, the presence of chlorine and amino groups may contribute to the compound's ability to act as a fungicide or insecticide. Recent experiments have demonstrated that derivatives of 5-chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol show promising results in controlling plant pathogens without causing significant harm to non-target organisms.

The synthesis of 5-chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to enhance the efficiency of production. These advancements have made it possible to scale up the synthesis process for industrial applications while maintaining quality standards.

From an environmental perspective, understanding the fate and behavior of 5-chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol in natural systems is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes biodegradation under specific conditions, but its persistence in certain environments remains a concern. Regulatory agencies are increasingly focusing on evaluating such compounds to ensure they meet eco-friendly standards before being approved for widespread use.

In conclusion, 5-chloro-2-(1-hydroxy-2-(methylamino)ethyl)phenol (CAS No: 2091727-90-9) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological progress.